Cas no 2580230-53-9 (1-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazole-4-carboxylic acid
• CAS No: 2580230-53-9
• MF: C₂₆H₂₁N₃O₄
• MW: 439.462646245956
• CID: 5661316
• PubChem ID: 165887496
• Update Time: 2025-10-29

1-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-imidazole-4-carboxylic acid
• EN300-27722913
• 2580230-53-9
• 1-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C26H21N3O4/c30-25(31)23-24(29(16-27-23)14-17-8-2-1-3-9-17)28-26(32)33-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,16,22H,14-15H2,(H,28,32)(H,30,31)
• InChI Key： XYPMQOMLHSXWSE-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=CN1CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 439.15320616g/mol
• Monoisotopic Mass: 439.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazole-4-carboxylic acid

Introduction to 1-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazole-4-carboxylic acid (CAS No. 2580230-53-9)

1-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazole-4-carboxylic acid, identified by its CAS number 2580230-53-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole class, a heterocyclic structure known for its broad biological activity and utility in drug design. The presence of multiple functional groups, including a benzyl moiety, a fluoren-9-yl methoxycarbonyl group, and an amino substituent, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The fluoren-9-yl methoxycarbonyl moiety is particularly noteworthy, as it introduces both rigidity and electronic properties that can influence the compound's interaction with biological targets. This feature has been exploited in the development of high-affinity ligands for various enzymes and receptors. Recent studies have highlighted the potential of such fluorene-based derivatives in modulating enzyme activity, particularly in the context of kinases and other signaling proteins. The benzyl group, on the other hand, serves as a protecting group for the amino function and can be readily removed under specific conditions, allowing for further derivatization.

Imidazole derivatives are well-documented for their pharmacological properties, with applications ranging from antifungal agents to antiviral drugs. The specific arrangement of functional groups in 1-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazole-4-carboxylic acid suggests potential therapeutic applications in areas such as oncology and immunomodulation. The carboxylic acid group at the 4-position provides a site for further conjugation or derivatization, enabling the synthesis of prodrugs or targeted delivery systems.

In recent years, there has been growing interest in developing small-molecule inhibitors that target post-translational modifications (PTMs) of proteins. The amino group in this compound could serve as a recognition site for modifying or interacting with PTMs such as phosphorylation or ubiquitination. This capability is particularly relevant in the context of developing treatments for diseases associated with aberrant protein modifications, including cancer and neurodegenerative disorders.

The fluoren-9-yl methoxycarbonyl group not only contributes to the molecular rigidity but also enhances the solubility and stability of the compound in various solvents. This property is crucial for pharmaceutical applications, where bioavailability and shelf life are critical factors. Additionally, the fluorene moiety has been shown to improve binding affinity through π-stacking interactions with aromatic residues in biological targets. Such interactions are often exploited in designing high-affinity ligands for receptors and enzymes.

From a synthetic chemistry perspective, 1-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazole-4-carboxylic acid represents an excellent building block for exploring novel synthetic pathways. The presence of multiple reactive sites allows for diverse chemical transformations, including nucleophilic substitutions, condensation reactions, and coupling strategies. These synthetic opportunities have been leveraged in recent research to develop libraries of imidazole derivatives with tailored biological activities.

The compound's potential as a drug candidate has been explored through computational modeling and experimental validation. Molecular docking studies have suggested that it may interact with proteins involved in metabolic pathways relevant to inflammation and cancer progression. Preliminary in vitro assays have shown promising results in inhibiting key enzymes associated with these pathways. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

One of the most exciting aspects of this compound is its potential as a tool for studying protein-protein interactions (PPIs). The combination of rigid aromatic rings and polar functional groups makes it an ideal candidate for designing probes that can disrupt or stabilize PPIs critical to disease pathogenesis. Such tools are invaluable for understanding complex biological networks and identifying new therapeutic targets.

The development of 1-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazole-4-carboxylic acid also aligns with current trends in medicinal chemistry towards "structure-based drug design." By leveraging structural information from biological targets, chemists can rationally design molecules that optimize binding affinity and selectivity. The unique structural features of this compound make it a promising candidate for such an approach.

In conclusion,1-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazole-4-carboxylic acid (CAS No. 2580230-53-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its complex structure, characterized by functional groups such as benzyl, fluoren-9-yl methoxycarbonyl, and amino substituents, positions it as a valuable scaffold for further chemical innovation. Ongoing studies are expected to uncover new applications in modulating protein function and treating various diseases.